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Compound of Interest

Compound Name: 3-Fluoro-4-methylaniline

Cat. No.: B1361354

Essential Safety and Handling Guide for 3-Fluoro-4-
methylaniline

This guide provides critical safety, operational, and disposal information for the handling of 3-
Fluoro-4-methylaniline (CAS No. 452-77-7) to ensure the safety of researchers, scientists,
and drug development professionals. Adherence to these protocols is essential for mitigating
potential risks in a laboratory setting.

Hazard Identification and Classification

3-Fluoro-4-methylaniline is classified as a hazardous chemical.[1] It is a combustible liquid
that can cause skin and serious eye irritation.[1][2][3] This substance is toxic if swallowed, in
contact with skin, or if inhaled.[2][4]

GHS Hazard Statements:

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[2][4]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[3][5]
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Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 3-Fluoro-4-
methylaniline.

Property Value

CAS Number 452-77-7
Molecular Formula C7HsFNI[6]
Molecular Weight 125.15 g/mol [6]

Light yellow to brown powder or lump; clear pale

Appearance yellow to brownish liquid after melting.[6][7]
Melting Point 30-32 °C (lit.)[7]

Boiling Point 93 °C at 12 mmHg[6]

Density 1.093 g/mL at 25 °C (lit.)[7]

Flash Point 104.4 °C (219.9 °F) - closed cup[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary line of defense against exposure. The following
table outlines the required PPE for handling 3-Fluoro-4-methylaniline.
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Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation

exposure to vapors and dust.

[8]

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield

provides broader protection.[1]

[8]

Hand Protection

Chemical-Resistant Gloves

(e.g., Nitrile, Neoprene)

To prevent skin contact.
Double-gloving is
recommended, with frequent
changes.[1][9]

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.[1]

[9]

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills.[9]

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside a fume hood or if
engineering controls are
insufficient. A respirator with an
ammonia and organic
ammonia derivatives filter is

recommended.[1][8]

Operational and Disposal Plans
Safe Handling Workflow

The following diagram illustrates the standard operating procedure for the safe handling of 3-

Fluoro-4-methylaniline.
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Caption: Safe Handling Workflow for 3-Fluoro-4-methylaniline.
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Step-by-Step Handling Procedures

e Preparation:

o Conduct a thorough risk assessment for the planned experiment.

o Ensure a safety shower and eyewash station are readily accessible.[1][3]

o Don all required PPE as specified in the table above before entering the handling area.[1]
e Handling:

o All handling of 3-Fluoro-4-methylaniline should be conducted in a certified chemical
fume hood.[8]

o Weighing: Use a balance inside the fume hood or a ventilated balance enclosure.

o Transferring: Use appropriate tools (e.g., spatula, pipette) to transfer the chemical,
avoiding the creation of dust or splashes.

o Reactions: Set up glassware securely within the fume hood. Add reagents slowly to control
the reaction rate and prevent splashing.

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][10]
o Keep away from heat, sparks, and open flames.[1]

o Incompatible materials to avoid include acids, strong oxidizing agents, strong bases, acid
anhydrides, acid chlorides, and chloroformates.[1]

Disposal Plan

Proper disposal of 3-Fluoro-4-methylaniline and contaminated materials is crucial to prevent
environmental contamination and ensure safety.

e Chemical Waste:
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o Collect all waste containing 3-Fluoro-4-methylaniline in a designated, labeled, and
sealed container for hazardous chemical waste.

o Do not mix with other waste streams unless compatibility is confirmed.

e Contaminated Materials:

o Dispose of contaminated labware (e.g., pipette tips, gloves, paper towels) in a designated
solid hazardous waste container.[9]

e General Guidelines:

o All waste containers must be clearly labeled with the full chemical name and associated
hazards.[9]

o Store waste containers in a designated satellite accumulation area within the laboratory,
away from incompatible materials.[9]

o Dispose of all waste through an approved waste disposal plant.[1][4]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[4][11]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[1][4]

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1][8]

Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE, including
respiratory protection. Absorb the spill with an inert material (e.g., sand, vermiculite) and collect
it in a sealed container for disposal.[8] Do not let the chemical enter the environment.[1]

Hierarchy of Controls

The following diagram illustrates the logical relationship of hazard controls for working with 3-
Fluoro-4-methylaniline, from most to least effective.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.tcichemicals.com/IN/en/p/F0440
https://www.chemicalbook.com/msds/3-5-difluoro-4-methylaniline.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1448406&productDescription=3-FLRO-4-METHYLANILINE+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/F0440
https://www.fishersci.com/store/msds?partNumber=AAA1448406&productDescription=3-FLRO-4-METHYLANILINE+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1448406&productDescription=3-FLRO-4-METHYLANILINE+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5510503&productDescription=4-FLRO-N-METHYLANILINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5510503&productDescription=4-FLRO-N-METHYLANILINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1448406&productDescription=3-FLRO-4-METHYLANILINE+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1361354?utm_src=pdf-body
https://www.benchchem.com/product/b1361354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Hierarchy of Controls

Elimination/Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.qg., Gloves, Goggles)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Hazard Mitigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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